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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12429405

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed procedures for the safe disposal of N1-
Methoxymethyl picrinine, a natural indole alkaloid. Adherence to these guidelines is crucial
for minimizing risks and complying with regulatory standards.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of N1-Methoxymethyl
picrinine is the first step in ensuring its safe handling and disposal.
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Property Data

CAS Number 1158845-78-3
Molecular Formula C22H26N204
Molecular Weight 382.5 g/mol
Physical Form Powder

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, and Acetone.[1]
Recommended long-term storage at -20°C and
Storage Conditions short-term at 2-8°C in a tightly sealed container

within a dry, well-ventilated area.

o Strong oxidizing/reducing agents, strong acids,
Incompatibilities ]
and strong alkalis.[2]

Under fire conditions, hazardous decomposition
Hazardous Combustion Products may produce Carbon oxides and Nitrogen
oxides (NOx).[2]

Personal Protective Equipment (PPE)

Prior to handling N1-Methoxymethyl picrinine for disposal, it is imperative to be outfitted with
the appropriate Personal Protective Equipment (PPE) to prevent exposure.

» Respiratory Protection: An approved respirator should be worn to avoid the inhalation of dust
particles.[2]

o Hand Protection: Handle with compatible chemical-resistant gloves. Gloves must be
inspected before use and disposed of properly after.[2]

o Eye Protection: Use safety glasses or goggles that are tested and approved under
government standards such as NIOSH (US) or EN 166 (EU).[2]

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[2]
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Step-by-Step Disposal Protocol

While a specific, universally mandated disposal protocol for N1-Methoxymethyl picrinine is
not available, the following general procedure for the disposal of solid chemical waste should
be followed. This protocol is based on established best practices for laboratory safety.

1. Waste Collection and Containment:

o Carefully sweep up the solid N1-Methoxymethyl picrinine, avoiding the creation of dust.[2]
» Place the collected material into a suitable, clearly labeled, and sealable container.[2]
» Ensure the exterior of the waste container is clean and free from contamination.

2. Labeling of Waste Container:

e The container must be clearly labeled with the words "Hazardous Waste."

e The label must include the full chemical name: "N1-Methoxymethyl picrinine.” Avoid using
abbreviations or chemical formulas.

« Indicate the approximate quantity of the waste.

¢ Include the date of waste generation and the laboratory or area of origin.

3. Segregation and Storage:

» Store the sealed waste container in a designated hazardous waste storage area.

e This area should be well-ventilated and secure.

o Segregate the N1-Methoxymethyl picrinine waste from incompatible materials, particularly
strong oxidizing agents, reducing agents, strong acids, and strong alkalis.[2]

4. Arrange for Professional Disposal:

e Do not dispose of N1-Methoxymethyl picrinine in the regular trash or down the drain.[2]

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Disposal must be carried out at an approved waste disposal plant in accordance with all
local, state, and federal regulations.

Emergency Procedures

In the event of accidental release or exposure, follow these first-aid measures immediately:
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« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration.[2]

» Skin Contact: Immediately flush the affected area with copious amounts of water and remove
contaminated clothing.[2]

o Eye Contact: Flush the eyes with plenty of water for at least 15 minutes, ensuring to lift the
eyelids.[2]

Ingestion: Do not induce vomiting. Wash out the mouth with water.[2]

In all cases of exposure, seek immediate medical attention.[2]

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of laboratory
chemical waste like N1-Methoxymethyl picrinine.
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Caption: General workflow for hazardous chemical waste disposal.
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Disclaimer: This information is intended as a guide and should be supplemented by your
institution's specific safety protocols and the guidance of your Environmental Health and Safety
(EHS) department. Always consult the Safety Data Sheet (SDS) for the specific chemical and
adhere to all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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